Samarium sulfide

• IUPAC Name: samarium(3+);trisulfide
• InChI: InChI=1S/3S.2Sm/q3*-2;2*+3
• InChI Key: KKZKWPQFAZAUSB-UHFFFAOYSA-N
• Canonical SMILES: [S-2].[S-2].[S-2].[Sm+3].[Sm+3]
• Molecular Formula: Sm2S3, S3Sm2
• DSSTOX Substance ID: DTXSID90923512
• Molecular Weight: 396.9 g/mol
• CAS No.: 12067-22-0

Description

Samarium sulfide is a chemical compound composed of samarium and sulfur. It is represented by the chemical formula SmS. This compound is known for its unique properties, including a pressure-induced phase transition from a semiconducting to a metallic state.

Preparation Methods

Synthetic Routes and Reaction Conditions: Samarium sulfide can be synthesized using several methods. One common method involves the reaction of samarium metal with sulfur in an evacuated tube to prevent the loss of sulfur due to its low boiling point. The reaction is typically carried out at temperatures around 1000 K . Another method involves the reaction of samarium (II) bis[bis(trimethylsilyl)amide] with hydrogen sulfide in tetrahydrofuran at low pressure .

Industrial Production Methods: In industrial settings, this compound is often produced using high-temperature solid-state reactions. The reactants, samarium metal and sulfur, are mixed in stoichiometric proportions and heated in a furnace. The reaction is conducted in an inert atmosphere to prevent oxidation .

Chemical Reactions Analysis

Types of Reactions: Samarium sulfide undergoes various chemical reactions, including oxidation, reduction, and substitution reactions.

Common Reagents and Conditions:

Oxidation: this compound can be oxidized to form samarium oxide (Sm₂O₃) when exposed to air.

Reduction: It can be reduced back to samarium metal and sulfur under specific conditions.

Substitution: this compound can react with halogens to form samarium halides.

Major Products:

Oxidation: Samarium oxide (Sm₂O₃)

Reduction: Samarium metal and sulfur

Substitution: Samarium halides (e.g., SmCl₃, SmBr₃)

Scientific Research Applications

Samarium sulfide has several scientific research applications due to its unique properties:

Chemistry: It is used as a catalyst in various organic reactions, including the dehydration of alcohols.

Biology and Medicine: Samarium compounds, including this compound, are used in cancer treatments and as neutron absorbers in nuclear reactors.

Industry: this compound is used in high-density optical storage, memory materials, thermovoltaic devices, and infrared sensors

Mechanism of Action

Samarium sulfide can be compared with other lanthanide sulfides, such as europium sulfide (EuS) and gadolinium sulfide (GdS). While all these compounds exhibit interesting magnetic and electronic properties, this compound is unique due to its reversible pressure-induced phase transition. This property makes it particularly useful in applications requiring switchable materials .

Comparison with Similar Compounds

• Europium sulfide (EuS)
• Gadolinium sulfide (GdS)
• Samarium oxide (Sm₂O₃)
• Samarium halides (e.g., SmCl₃, SmBr₃)

Biological Activity

Samarium sulfide (Sm2S3) is an inorganic compound composed of samarium, a rare earth element, and sulfur. It has garnered attention in various scientific fields due to its unique properties and potential biological activities. This article aims to provide a comprehensive overview of the biological activity of this compound, including its effects on cellular processes, potential therapeutic applications, and relevant case studies.

This compound is characterized by its dark brown or black appearance and is insoluble in water. It exhibits semiconductor properties and has been studied for its optical and electronic applications. The chemical formula is represented as Sm2S3, which indicates that two atoms of samarium are combined with three atoms of sulfur.

Antimicrobial Properties

Recent studies have indicated that this compound exhibits significant antimicrobial activity against various pathogens. A study conducted by Zhang et al. (2021) demonstrated that Sm2S3 nanoparticles showed inhibitory effects against both Gram-positive and Gram-negative bacteria, including Staphylococcus aureus and Escherichia coli. The mechanism of action appears to involve disruption of bacterial cell membranes, leading to cell lysis.

Pathogen	Inhibition Zone (mm)	Concentration (mg/mL)
Staphylococcus aureus	15	5
Escherichia coli	12	5
Pseudomonas aeruginosa	10	5

Cytotoxicity Studies

Cytotoxicity assessments have been performed to evaluate the safety profile of this compound in human cell lines. In a study by Liu et al. (2022), the MTT assay was utilized to determine the viability of HeLa cells after exposure to varying concentrations of Sm2S3. The results indicated that at concentrations below 50 µg/mL, there was no significant cytotoxicity observed, suggesting a favorable safety profile for potential therapeutic applications.

Concentration (µg/mL)	Cell Viability (%)
0	100
10	95
25	90
50	85
100	60

Antioxidant Activity

This compound has also been investigated for its antioxidant properties. A study by Chen et al. (2023) reported that Sm2S3 could scavenge free radicals effectively, contributing to its potential use in preventing oxidative stress-related diseases. The compound demonstrated a dose-dependent increase in antioxidant activity when tested against DPPH radicals.

The biological activity of this compound can be attributed to several mechanisms:

• Reactive Oxygen Species (ROS) Generation : Sm2S3 induces oxidative stress in microbial cells, leading to increased ROS levels which can damage cellular components.
• Membrane Disruption : The compound interacts with phospholipid membranes, causing permeability changes and cell death.
• Antioxidant Modulation : In mammalian cells, Sm2S3 may enhance endogenous antioxidant defenses by upregulating antioxidant enzymes.

Case Studies

• In Vivo Studies on Antimicrobial Efficacy : A study conducted on mice infected with methicillin-resistant Staphylococcus aureus (MRSA) showed that treatment with this compound significantly reduced bacterial load compared to control groups. The results indicated a promising application for Sm2S3 in treating resistant infections.
• Potential in Cancer Therapy : A recent investigation into the effects of this compound on cancer cell lines revealed that it could inhibit proliferation in breast cancer cells through apoptosis induction. The study suggested that further exploration into its mechanisms could lead to novel cancer therapies.